Cas no 13201-14-4 (Dihydrocucurbitacin B)

Dihydrocucurbitacin B is a triterpenoid compound derived from cucurbitacins, known for its potential biological activities. It exhibits structural similarities to cucurbitacin B but with a reduced double bond, which may influence its stability and reactivity. This compound is of interest in pharmacological research due to its reported anti-inflammatory, anti-cancer, and hepatoprotective properties. Its mechanism of action often involves modulation of cellular signaling pathways, including STAT3 and NF-κB. Dihydrocucurbitacin B is typically used in preclinical studies to explore its therapeutic potential, particularly in oncology and immunology. The compound is available in high-purity forms for research applications, ensuring reproducibility in experimental settings.
Dihydrocucurbitacin B structure
Dihydrocucurbitacin B structure
Product Name:Dihydrocucurbitacin B
CAS No:13201-14-4
MF:C32H48O8
MW:560.718730926514
CID:143216
Update Time:2025-06-07

Dihydrocucurbitacin B Chemical and Physical Properties

Names and Identifiers

    • 19-Norlanost-5-ene-3,11,22-trione,25-(acetyloxy)-2,16,20-trihydroxy-9-methyl-, (2b,9b,10a,16a)-
    • Cucurbitacin B, dihydro-
    • Dihydrocucurbitacin B
    • 23,24-dihydrocucurbitacin B
    • (10α)-25-(Acetyloxy)-2β,16α,20-trihydroxy-9β-methyl-19-norlanost-5-ene-3,11,22-trione
    • Inchi： 1S/C32H48O8/c1-17(33)40-27(2,3)13-12-23(36)32(9,39)25-21(35)15-29(6)22-11-10-18-19(14-20(34)26(38)28(18,4)5)31(22,8)24(37)16-30(25,29)7/h10,19-22,25,34-35,39H,11-16H2,1-9H3/t19-,20+,21-,22+,25+,29+,30-,31+,32+/m1/s1
    • InChI Key： QZJJDOYZVRUEDY-NRNCYQGDSA-N
    • SMILES： O[C@@H]1C[C@@]2(C)[C@@H]3CC=C4C(C)(C)C([C@H](C[C@H]4[C@]3(C)C(C[C@]2(C)[C@H]1[C@@](C(CCC(C)(C)OC(C)=O)=O)(C)O)=O)O)=O

Computed Properties

  • Exact Mass: 560.33500
  • Monoisotopic Mass: 560.33491849 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 7
  • Complexity: 1170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 560.7
  • XLogP3: 2.7
  • Topological Polar Surface Area: 138

Experimental Properties

  • Color/Form: Powder
  • Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 110-115 ºC
  • Solubility: Almost insoluble (0.029 g/l) (25 º C),
  • PSA: 138.20000
  • LogP: 3.72330

Dihydrocucurbitacin B Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
ChemFaces
CFN92140-10mg
Dihydrocucurbitacin B
 13201-14-4 >=98%
10mg
 $318 2021-07-22
Chengdu Biopurify Phytochemicals Ltd
BPF2140-20mg
Dihydrocucurbitacin B
 13201-14-4 98%
20mg
 $350 2023-09-20
Chengdu Biopurify Phytochemicals Ltd
BPF2140-10mg
Dihydrocucurbitacin B
 13201-14-4 98%
10mg
 $230 2023-09-20
Chengdu Biopurify Phytochemicals Ltd
BPF2140-5mg
Dihydrocucurbitacin B
 13201-14-4 98%
5mg
 $135 2023-09-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
D97040-5mg
Cucurbitacin B, dihydro-
 13201-14-4 ,HPLC≥95%
5mg
 ¥2378.0 2023-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN1579-1 mg
Dihydrocucurbitacin B
 13201-14-4
1mg
 ￥1590.00 2022-04-26
Aaron
AR00A12L-1mg
(10α)-25-(Acetyloxy)-2β,16α,20-trihydroxy-9β-methyl-19-norlanost-5-ene-3,11,22-trione
 13201-14-4 95%
1mg
 $207.00 2025-02-13
Aaron
AR00A12L-10mg
(10α)-25-(Acetyloxy)-2β,16α,20-trihydroxy-9β-methyl-19-norlanost-5-ene-3,11,22-trione
 13201-14-4 95%
10mg
 $245.00 2025-02-13
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
TN1579-1mg
Dihydrocucurbitacin B
 13201-14-4 >98%
1mg
 ¥834.00 2024-08-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
TN1579-2mg
Dihydrocucurbitacin B
 13201-14-4 >98%
2mg
 ¥1190.00 2024-08-09

Dihydrocucurbitacin B Suppliers

Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:13201-14-4)DihydrocucurbitacinB
Order Number:CRN0837
Stock Status:in stock
Quantity:5mg/20mg/50mg
Purity:≥98%
Pricing Information Last Updated:Friday, 14 March 2025 10:55
Price ($):
Email:1197063825@qq.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:13201-14-4)Dihydrocucurbitacin B
Order Number:A1200288
Stock Status:in Stock
Quantity:50mg/25mg/10mg/5mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:42
Price ($):742.0/575.0/643.0/249.0
Email:sales@amadischem.com

Dihydrocucurbitacin B Related Literature

Related Categories

13201-14-4 (Dihydrocucurbitacin B) Related Products

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
(CAS:13201-14-4)DihydrocucurbitacinB
CRN0837
Purity:≥98%
Quantity:5mg/20mg/50mg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:13201-14-4)Dihydrocucurbitacin B
A1200288
Purity:99%/99%/99%/99%
Quantity:50mg/25mg/10mg/5mg
Price ($):742.0/575.0/643.0/249.0
Email